Cas no 1805521-87-2 (3,5-Bis(trifluoromethyl)-2-fluorobenzaldehyde)

• Product Name: 3,5-Bis(trifluoromethyl)-2-fluorobenzaldehyde
• CAS No: 1805521-87-2
• MF: C₉H₃F₇O
• MW: 260.108347177505
• CID: 4963961
• Update Time: 2025-06-15

3,5-Bis(trifluoromethyl)-2-fluorobenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 3,5-Bis(trifluoromethyl)-2-fluorobenzaldehyde

• Inchi： 1S/C9H3F7O/c10-7-4(3-17)1-5(8(11,12)13)2-6(7)9(14,15)16/h1-3H
• InChI Key： JMSFEWPJCMLLFO-UHFFFAOYSA-N
• SMILES： FC1=C(C=O)C=C(C(F)(F)F)C=C1C(F)(F)F

Computed Properties

• Exact Mass: 260.00721185 g/mol
• Monoisotopic Mass: 260.00721185 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 17.1
• Molecular Weight: 260.11

Additional information on 3,5-Bis(trifluoromethyl)-2-fluorobenzaldehyde

Comprehensive Overview of 3,5-Bis(trifluoromethyl)-2-fluorobenzaldehyde (CAS No. 1805521-87-2)

3,5-Bis(trifluoromethyl)-2-fluorobenzaldehyde (CAS No. 1805521-87-2) is a highly specialized fluorinated aromatic aldehyde that has garnered significant attention in modern organic synthesis and pharmaceutical research. This compound, characterized by its unique trifluoromethyl and fluoro substituents, exhibits remarkable chemical properties, making it a valuable intermediate in the development of advanced materials and bioactive molecules. Its molecular structure, featuring electron-withdrawing groups, enhances reactivity in nucleophilic addition and condensation reactions, which are pivotal in constructing complex molecular frameworks.

The growing demand for fluorinated compounds in agrochemicals, pharmaceuticals, and materials science has positioned 3,5-Bis(trifluoromethyl)-2-fluorobenzaldehyde as a key building block. Researchers are particularly interested in its role in synthesizing heterocyclic compounds, which are prevalent in drug discovery. For instance, its application in the preparation of trifluoromethylated pharmaceuticals aligns with the industry's shift toward fluorine-containing drugs, known for their enhanced metabolic stability and bioavailability. This trend is reflected in the increasing number of patents and publications referencing this compound.

From an environmental and sustainability perspective, the synthesis and utilization of 3,5-Bis(trifluoromethyl)-2-fluorobenzaldehyde are being optimized to align with green chemistry principles. Innovations in catalytic processes and solvent-free reactions are reducing the ecological footprint of its production. This aligns with the broader scientific community's focus on sustainable chemical manufacturing, a topic frequently searched in academic and industrial databases.

In the realm of material science, this compound's derivatives are explored for their potential in high-performance polymers and liquid crystals. The trifluoromethyl groups contribute to thermal stability and chemical resistance, properties highly sought after in electronics and coatings. Such applications are often highlighted in forums discussing advanced functional materials, a trending topic among researchers and engineers.

Analytical techniques such as NMR spectroscopy, HPLC, and mass spectrometry are routinely employed to characterize 3,5-Bis(trifluoromethyl)-2-fluorobenzaldehyde, ensuring high purity for critical applications. Quality control protocols are stringent, given its role in precision synthesis. This aspect resonates with laboratories and manufacturers prioritizing analytical method validation, a frequently searched term in scientific workflows.

In summary, 3,5-Bis(trifluoromethyl)-2-fluorobenzaldehyde (CAS No. 1805521-87-2) stands at the intersection of innovation and practicality. Its versatility in organic synthesis, coupled with its relevance in pharmaceutical and material science applications, ensures its continued prominence in research and industrial settings. As the scientific community advances toward more sustainable and efficient chemical processes, this compound will likely remain a focal point in discussions on fluorine chemistry and molecular design.